Cas no 1006336-63-5 (<br>ethyl 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-3-carboxylat e)

• Product Name: <br>ethyl 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-3-carboxylat e
• CAS No: 1006336-63-5
• MF: C₁₂H₉ClF₃N₃O₂
• MW: 319.666971921921
• MDL: MFCD08556209
• CID: 3060330
• PubChem ID: 19614623
• Update Time: 2025-05-24

<br>ethyl 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-3-carboxylat e Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-3-carboxylat e
• AKOS000314020
• CS-0299011
• Ethyl 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-3-carboxylate
• ethyl 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-3-carboxylate
• 1006336-63-5
• EN300-230992
• Ethyl1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-3-carboxylate
• STK351252

• MDL： MFCD08556209
• Inchi： 1S/C12H9ClF3N3O2/c1-2-21-11(20)9-3-4-19(18-9)10-8(13)5-7(6-17-10)12(14,15)16/h3-6H,2H2,1H3
• InChI Key： RRLHRIJEVCLLND-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C=CC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 319.033539g/mol
• Monoisotopic Mass: 319.033539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 319.67g/mol
• XLogP3: 3.2
• Topological Polar Surface Area: 57Ų

Additional information on <br>ethyl 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-3-carboxylat e

Ethyl 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-3-carboxylate: A Comprehensive Overview

Ethyl 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-3-carboxylate, with the CAS number 1006336-63-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agricultural science. This compound is notable for its unique structural features, which include a pyridine ring substituted with a trifluoromethyl group and a chloro group, as well as a pyrazole moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in green chemistry have enabled the development of more sustainable methods for its production, reducing environmental impact while maintaining high yields. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and susceptibility to specific chemical reagents.

In the realm of pharmacology, ethyl 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-3-carboxylate has shown promising activity as a potential drug candidate. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential application in the treatment of chronic inflammatory diseases. Additionally, its selectivity for certain receptor subtypes has been highlighted in recent research, further underscoring its therapeutic potential.

Beyond pharmacology, this compound has also found utility in agricultural pest control. Its ability to disrupt insect nervous systems has been leveraged in the development of eco-friendly pesticides. Field trials have indicated high efficacy against target pests while showing minimal toxicity to non-target species, making it a sustainable alternative to conventional chemical pesticides.

The structural versatility of ethyl 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-3-carboxylate extends to its use in materials science. Researchers have explored its potential as a building block for advanced materials, such as stimuli-responsive polymers and organic semiconductors. Its ability to undergo controlled polymerization under specific conditions has opened new avenues for the development of smart materials with applications in electronics and sensors.

In conclusion, ethyl 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-3-carboxylate (CAS No. 1006336-63-5) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key molecule in contemporary scientific research. As ongoing studies continue to uncover new potentials, this compound is poised to play an increasingly significant role in advancing both medical and agricultural technologies.